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Compound of Interest

Compound Name: Diethyl diallylmalonate

Cat. No.: B042340 Get Quote

Essential Safety and Handling Guide for Diethyl
Diallylmalonate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Diethyl diallylmalonate in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant use of this chemical.

Chemical Identifier:

Name: Diethyl diallylmalonate

Synonyms: Diethyl 2,2-diallylmalonate

CAS Number: 3195-24-2[1][2]

Molecular Formula: (H₂C=CHCH₂)₂C(CO₂C₂H₅)₂

Immediate Safety Concerns and First Aid
Diethyl diallylmalonate is known to cause skin, eye, and respiratory tract irritation.[2][3] The

toxicological properties of this material have not been fully investigated.[2][3]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention.[3]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[3]

Ingestion

Do not induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Personal Protective Equipment (PPE)
Engineering controls, such as adequate ventilation, should be the primary method of exposure

control.[3] When handling Diethyl diallylmalonate, the following PPE is mandatory:
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PPE Category Specification

Eye Protection

Chemical splash goggles are required.[3] In

situations with a high splash potential, a face

shield should be worn in addition to goggles.[4]

Hand Protection

Wear appropriate chemical-resistant gloves to

prevent skin exposure.[3] The choice of glove

material should be based on resistance to

permeation by the chemical.[4]

Body Protection
Wear appropriate protective clothing, such as a

lab coat, to prevent skin exposure.[3]

Respiratory

Use in a well-ventilated area. If exposure limits

are likely to be exceeded or if irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3] A

respiratory protection program that meets OSHA

29 CFR 1910.134 and ANSI Z88.2 requirements

or European Standard EN 149 must be followed

whenever workplace conditions warrant a

respirator's use.

Operational Handling and Storage
Handling:

Avoid breathing vapor, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry place.[3]
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Keep the container tightly closed.[2][3]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, follow these procedures:

Evacuate the area.

Ensure adequate ventilation.

Wear the appropriate personal protective equipment as outlined above.[3]

Absorb the spill with an inert material, such as vermiculite, sand, or earth.[3]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]

Do not let the product enter drains.[2]

Disposal: Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[3]

Dispose of this material as hazardous waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Alternatively, the material may be mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Contaminated packaging should be disposed of as unused product.[1]

Consult state and local hazardous waste regulations to ensure complete and accurate

classification and disposal.[3]

Quantitative Data
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Property Value

Flash Point
> 110 °C (> 230 °F)[3] or 113 °C (235.4 °F) -

closed cup

Boiling Point 128-130 °C at 12 mmHg

Density 0.994 g/mL at 25 °C

LD50/LC50 Not available[3]

Occupational Exposure Limits
No OSHA Vacated PELs are listed for this

chemical.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Diethyl diallylmalonate in

a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Diethyl diallylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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